Cas no 2680904-99-6 (2-(N-ethyl-2,2,2-trifluoroacetamido)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(N-ethyl-2,2,2-trifluoroacetamido)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 2680904-99-6
• MF: C₉H₆F₆N₂O₃S
• MW: 336.210961818695
• CID: 5628321
• PubChem ID: 165939266
• Update Time: 2025-05-20

2-(N-ethyl-2,2,2-trifluoroacetamido)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28296440
• 2680904-99-6
• 2-(N-ethyl-2,2,2-trifluoroacetamido)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C9H6F6N2O3S/c1-2-17(6(20)9(13,14)15)7-16-4(8(10,11)12)3(21-7)5(18)19/h2H2,1H3,(H,18,19)
• InChI Key： XHFIZTOLRAXIMW-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C(F)(F)F)N=C1N(C(C(F)(F)F)=O)CC

Computed Properties

• Exact Mass: 336.00033220g/mol
• Monoisotopic Mass: 336.00033220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 98.7Ų

Additional information on 2-(N-ethyl-2,2,2-trifluoroacetamido)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid

Comprehensive Overview of 2-(N-ethyl-2,2,2-trifluoroacetamido)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid (CAS No. 2680904-99-6)

The compound 2-(N-ethyl-2,2,2-trifluoroacetamido)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid (CAS No. 2680904-99-6) is a fluorinated thiazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and a carboxylic acid moiety, makes it a valuable intermediate for designing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of multiple trifluoromethyl groups in 2-(N-ethyl-2,2,2-trifluoroacetamido)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid aligns with this trend, as these groups are known to improve lipophilicity and binding affinity. This compound is often explored in the context of medicinal chemistry and crop protection, addressing key challenges in these fields.

One of the most searched questions related to this compound is: "What are the synthetic routes for 2-(N-ethyl-2,2,2-trifluoroacetamido)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid?" The synthesis typically involves the condensation of ethylamine with trifluoroacetic anhydride, followed by cyclization with a suitable thiazole precursor. Researchers also frequently inquire about its solubility and stability, which are critical for formulation development.

The compound's relevance extends to green chemistry, as scientists seek sustainable methods to synthesize fluorinated building blocks. With growing interest in AI-driven drug discovery, 2-(N-ethyl-2,2,2-trifluoroacetamido)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid is being studied for its potential to serve as a scaffold in virtual screening campaigns. Its structural features make it a candidate for targeting protein-protein interactions, a hot topic in modern therapeutics.

Another area of interest is the compound's role in agrochemical innovation. Fluorinated thiazoles are known for their pesticidal and herbicidal properties, and this derivative is no exception. Researchers are investigating its efficacy against resistant strains of pests, addressing the global need for sustainable agriculture solutions. The compound's mode of action and environmental impact are key focus areas in these studies.

In summary, 2-(N-ethyl-2,2,2-trifluoroacetamido)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid (CAS No. 2680904-99-6) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique fluorinated structure and functional groups make it a subject of ongoing research, particularly in the context of drug design and crop protection. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and biology.